5-bromo-2,2-difluoro-1,2,3,4-tetrahydronaphthalen-1-one
Overview
Description
5-bromo-2,2-difluoro-1,2,3,4-tetrahydronaphthalen-1-one (5-Br-2,2-DF-THN) is a synthetic organic compound with a wide range of applications in scientific research. It is a colorless, odorless, and stable compound with a boiling point of 118°C. 5-Br-2,2-DF-THN has been used in the synthesis of various compounds such as polymers, dyes, pharmaceuticals, and other compounds. Additionally, 5-Br-2,2-DF-THN has been used as a reagent in many chemical reactions.
Mechanism of Action
The mechanism of action of 5-Br-2,2-DF-THN is not well understood. However, it is known that the compound can act as a catalyst in the synthesis of polymers, dyes, and pharmaceuticals. Additionally, 5-Br-2,2-DF-THN can act as a reagent in many chemical reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-Br-2,2-DF-THN are not well understood. However, it is known that the compound can act as a catalyst in the synthesis of polymers, dyes, and pharmaceuticals. Additionally, 5-Br-2,2-DF-THN can act as a reagent in many chemical reactions.
Advantages and Limitations for Lab Experiments
The advantages of using 5-Br-2,2-DF-THN in lab experiments include its stability, low cost, and ease of synthesis. Additionally, it is a colorless and odorless compound, which makes it easy to handle and store. However, there are some limitations to using 5-Br-2,2-DF-THN in lab experiments. For example, the compound is highly reactive and can react with other compounds in the reaction mixture. Additionally, the compound is toxic and should be handled with care.
Future Directions
Future research on 5-Br-2,2-DF-THN should focus on its potential applications in the synthesis of polymers, dyes, pharmaceuticals, and other compounds. Additionally, further research should be conducted to better understand the biochemical and physiological effects of the compound. Furthermore, research should be conducted to develop new methods for synthesizing 5-Br-2,2-DF-THN. Finally, research should be conducted to determine the optimal conditions for using 5-Br-2,2-DF-THN in laboratory experiments.
Synthesis Methods
5-Br-2,2-DF-THN can be synthesized by the reaction of 2,2-difluoro-1,2,3,4-tetrahydronaphthalen-1-one (2,2-DF-THN) with sodium bromide and hydrobromic acid. The reaction is carried out in a mixture of acetic acid and acetic anhydride at a temperature of 60°C for a period of 24 hours. The reaction yields 5-Br-2,2-DF-THN as the main product.
Scientific Research Applications
5-Br-2,2-DF-THN has been used in various scientific research applications. It has been used in the synthesis of polymers, dyes, pharmaceuticals, and other compounds. Additionally, 5-Br-2,2-DF-THN has been used as a reagent in many chemical reactions. It has also been used as a catalyst in the synthesis of polymers, dyes, and pharmaceuticals. Furthermore, 5-Br-2,2-DF-THN has been used in the development of new drugs and medical treatments.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-bromo-2,2-difluoro-1,2,3,4-tetrahydronaphthalen-1-one involves the bromination of 2,2-difluoro-1,2,3,4-tetrahydronaphthalen-1-one using bromine in acetic acid as the brominating agent.", "Starting Materials": [ "2,2-difluoro-1,2,3,4-tetrahydronaphthalen-1-one", "Bromine", "Acetic acid" ], "Reaction": [ "To a solution of 2,2-difluoro-1,2,3,4-tetrahydronaphthalen-1-one in acetic acid, add bromine dropwise with stirring at room temperature.", "After the addition is complete, stir the reaction mixture for an additional 30 minutes.", "Quench the reaction by adding water and extract the product with an organic solvent.", "Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain the desired product, 5-bromo-2,2-difluoro-1,2,3,4-tetrahydronaphthalen-1-one." ] } | |
CAS RN |
2763776-98-1 |
Product Name |
5-bromo-2,2-difluoro-1,2,3,4-tetrahydronaphthalen-1-one |
Molecular Formula |
C10H7BrF2O |
Molecular Weight |
261.1 |
Purity |
95 |
Origin of Product |
United States |
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